Odorranain-P-RA2 peptide precursor
Description
This precursor is synthesized as a 29-amino acid peptide with the sequence: Gly-Phe-Met-Asp-Thr-Ala-Lys-Asn-Val-Ala-Lys-Asn-Met-Ala-Gly-Asn-Leu-Leu-Asp-Asn-Leu-Lys-Cys-Lys-Ile-Ile-Lys-Pro-Cys .
Key features include:
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
PFVASVAAEMMQHVYCAASKKC |
Origin of Product |
United States |
Comparison with Similar Compounds
Sequence and Functional Insights
Odorranain-F-RA2 vs. Brevinin-2GHb :
- Both peptides feature cationic and hydrophobic residues, a hallmark of membrane-targeting AMPs.
- Brevinin-2GHb includes a C-terminal amidation motif critical for antibacterial activity, while Odorranain-F-RA2 lacks this modification but retains cysteine-mediated structural stability .
- Odorranain-F-RA2 shares 34% sequence similarity with Brevinin-2GHb, diverging in central regions (e.g., Odorranain-F-RA2: Met-Ala-Gly-Asn; Brevinin-2GHb: Ala-Lys-Gly-Ala) .
- Thioviridamide-like Precursors: These bacterial precursors form a network of structurally related peptides, often associated with complex post-translational modifications like thioamide bonds. Odorranain-F-RA2 and Brevinin-2GHb lack such modifications, suggesting divergent evolutionary pathways . BGCs of thioviridamide-like precursors (red nodes in Figure 3A ) are genetically distinct from those of Odorranain-related peptides (blue nodes), indicating separate biosynthetic mechanisms .
Mechanistic and Evolutionary Context
- Antimicrobial Mechanisms :
- Evolutionary Divergence :
- Frog-derived AMPs (Odorranain, Brevinin) evolved convergently with bacterial thioviridamide-like peptides, emphasizing the universal role of cationic peptides in host defense .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

